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Compound of Interest

Compound Name: 1-Phenylcyclopropanecarbonitrile

Cat. No.: B1362556 Get Quote

This document provides a comprehensive operational and safety guide for the handling of 1-
Phenylcyclopropanecarbonitrile (CAS No. 935-44-4). As a nitrile compound featuring a

strained cyclopropane ring, its handling requires a nuanced understanding of its chemical

reactivity and toxicological profile. This guide is intended for laboratory professionals engaged

in research and development and outlines essential protocols to ensure personnel safety and

experimental integrity.

Hazard Analysis and Risk Mitigation
1-Phenylcyclopropanecarbonitrile is classified as harmful and an irritant.[1][2] A thorough

understanding of its properties is the foundation of a robust safety protocol. The primary risks

stem from its toxicity upon inhalation, ingestion, or skin contact, and its potential to cause

serious skin and eye irritation.[1][3][4]

The nitrile functional group (C≡N) is a key feature, making the molecule susceptible to

nucleophilic attack and reduction.[5][6][7][8] While the cyclopropane ring is relatively stable,

strained rings can participate in unexpected reactions under certain conditions. Therefore, the

choice of personal protective equipment (PPE) and handling procedures must be based on

mitigating these specific chemical and toxicological risks.

Core Chemical Properties and Hazards
A summary of the key characteristics of 1-Phenylcyclopropanecarbonitrile is essential for a

rapid risk assessment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1362556?utm_src=pdf-interest
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylcyclopropanecarbonitrile
https://chembk.com/en/chem/1-Phenyl-1-cyclopropanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylcyclopropanecarbonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3430930.htm
https://www.guidechem.com/msds/77-57-6.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Nitriles/Reactivity_of_Nitriles
https://ncstate.pressbooks.pub/organicchem/chapter/20-7-chemistry-of-nitriles/
https://www.chemistrysteps.com/reactions-of-nitriles/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/20%3A_Carboxylic_Acids_and_Nitriles/20.07%3A_Chemistry_of_Nitriles
https://www.benchchem.com/product/b1362556?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Significance for Handling

CAS Number 935-44-4
Unique identifier for safety

data retrieval.

Molecular Formula C₁₀H₉N[1][3]
Indicates a small, organic

molecule.

Appearance
Clear, colorless to slightly

yellow liquid[3][9]

Allows for visual inspection of

purity and degradation.

Boiling Point 133-137 °C @ 30 mm Hg[2][3]
Low volatility at STP, but

vapors can be present.

Density ~1.0 g/mL at 25 °C[2][3]
Similar to water; spills will not

readily float or sink.

Flash Point >110 °C (>230 °F)[2][3]

Classified as a combustible

liquid, not flammable at room

temp.[10]

GHS Hazards

H302, H332 (Harmful if

swallowed/inhaled); H315

(Causes skin irritation); H319

(Causes serious eye irritation);

H335 (May cause respiratory

irritation)[1][3]

Dictates the need for full

barrier protection (gloves, eye

protection, respiratory

controls).

Personal Protective Equipment (PPE): A Systemic
Approach
The selection of PPE is not a checklist but a system designed to provide comprehensive

protection. The following protocols are mandatory for all personnel handling 1-
Phenylcyclopropanecarbonitrile.

Primary Engineering Control: The Chemical Fume Hood
Causality: Due to its classification as "Harmful if inhaled" (H332) and a respiratory irritant

(H335), all manipulations of 1-Phenylcyclopropanecarbonitrile must be performed inside a
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certified chemical fume hood.[1][11] This is the most critical control measure to prevent

systemic exposure via inhalation of vapors or accidental aerosols. The fume hood provides a

contained workspace and protects the user from respiratory exposure.[12][13]

Hand Protection
Protocol:

Glove Type: Use nitrile gloves. Nitrile is a synthetic rubber that provides excellent resistance

to a wide range of chemicals, including nitriles and aromatic compounds.[14][15][16][17]

Configuration: Select gauntlet-style gloves (extending over the lab coat cuff) to provide lower

arm protection and prevent skin exposure between the glove and sleeve.[15][18]

Practice: Always double-glove when handling neat material or concentrated solutions. This

provides a critical safety buffer; if the outer glove is compromised, the inner glove continues

to offer protection while the outer is removed and replaced. Before use, inspect gloves for

any signs of degradation or perforation. After handling, remove gloves using a technique that

avoids skin contact with the outer surface and dispose of them as hazardous waste.

Eye and Face Protection
Protocol:

Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields are

mandatory at all times in the laboratory.

Required for Handling: When actively handling the liquid, upgrade to tight-fitting chemical

splash goggles.[11]

Splash Hazard: If there is a significant risk of splashing (e.g., transferring volumes >50 mL,

working under pressure), a full-face shield must be worn over the chemical splash goggles.

[11] This layered approach ensures protection against direct splashes and peripheral vapor

exposure to the eyes.

Body Protection
Protocol:
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A flame-resistant (FR) lab coat must be worn, fully buttoned, with sleeves rolled down.

For procedures with a high splash potential, a chemically resistant apron should be worn

over the lab coat.

Personnel must wear long pants and fully enclosed shoes.

Respiratory Protection
Protocol:

Under normal operating conditions within a certified fume hood, a respirator is not typically

required.

Emergency or Maintenance: In the event of a large spill outside of containment or if

engineering controls fail, a NIOSH-approved air-purifying respirator with organic vapor (OV)

cartridges is necessary.[11] All personnel who may need to wear a respirator must be part of

a formal respiratory protection program, including fit-testing and training, as mandated by

OSHA 29 CFR 1910.134.

Operational Plan: Step-by-Step Handling Protocol
This workflow minimizes exposure and ensures a controlled environment from preparation

through disposal.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

1. Verify Fume Hood
Certification & Flow

2. Assemble All Materials
(Chemicals, Glassware, PPE)

3. Don Required PPE
(Double Gloves, Goggles, Lab Coat)

4. Perform Chemical Transfer
& Reaction Setup

5. Monitor Reaction Progress

6. Decontaminate Surfaces
& Glassware

7. Segregate & Label
Hazardous Waste

8. Doff PPE (Outer to Inner)
Dispose in Waste

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Phenylcyclopropanecarbonitrile.
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Emergency Procedures: Immediate Action Plan
Rapid and correct response to an exposure or spill is critical.
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Incident Immediate Action Protocol

Skin Exposure

1. Immediately remove any contaminated

clothing.[19][20] 2. Flush the affected skin with

copious amounts of water for at least 15

minutes. Use a safety shower for large-area

contact.[20][21] 3. Wash the area with soap and

water.[19] 4. Seek immediate medical attention.

Eye Exposure

1. Immediately flush eyes with tepid, gently

flowing water for at least 15 minutes at an

eyewash station, holding the eyelids open.[11]

[20][22] 2. Remove contact lenses if present and

easy to do so.[4][11] 3. Seek immediate medical

attention.

Inhalation

1. Move the affected person to fresh air at once.

[11][19] 2. If breathing has stopped, perform

artificial respiration.[19] 3. Keep the person

warm and at rest. 4. Seek immediate medical

attention.

Minor Spill (<100 mL in a fume hood)

1. Alert others in the area. 2. Wearing

appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand).[13] 3. Collect

the absorbent material into a sealed, labeled

container for hazardous waste. 4.

Decontaminate the area with a suitable solvent,

followed by soap and water.

Major Spill (>100 mL or outside a fume hood)

1. Evacuate the immediate area and alert all

personnel. 2. If flammable vapors are a concern,

turn off ignition sources if safe to do so.[12][23]

3. Close the laboratory door and prevent entry.

4. Contact your institution's Environmental

Health and Safety (EHS) emergency line

immediately.
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Disposal Plan
All materials contaminated with 1-Phenylcyclopropanecarbonitrile are considered hazardous

waste and must be disposed of according to institutional and regulatory guidelines.

Liquid Waste: Collect all waste containing this chemical in a designated, sealed, and clearly

labeled hazardous waste container. The container must be compatible with organic nitriles.

Solid Waste: All contaminated solid materials (e.g., gloves, absorbent pads, weighing paper,

pipette tips) must be collected in a separate, sealed, and labeled solid hazardous waste

container.[24]

Empty Containers: "Empty" containers that held 1-Phenylcyclopropanecarbonitrile must

be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[25] The rinsate must be

collected as liquid hazardous waste. After rinsing and air-drying in a fume hood, the

container's label must be defaced or removed before disposal with other lab glass or plastic.

[25]

By adhering to these rigorous safety and handling protocols, researchers can effectively

mitigate the risks associated with 1-Phenylcyclopropanecarbonitrile, ensuring a safe

laboratory environment for the pursuit of scientific advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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